Cas no 313-56-4 (2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one
• CAS No: 313-56-4
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• MDL: MFCD00151856
• CID: 293471
• PubChem ID: 520521
• Update Time: 2025-11-03

2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)-
• 2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethanone
• 2,2,2-Trifluoro-2,4,6-Trimethylacetophenone
• 2,2,2-Trifluoro-2',4',6'-trimethylacetophenone
• 2',4',6'-trimethyl-2,2,2-trifluoroacetophenone
• trifluoroacetylmesitylene
• 2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one
• 2,2,2-Trifluoro-1-(2,4,6-trimethyl-phenyl)-ethanone
• Ethanone, 2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)-
• .alpha.,.alpha.,.alpha.-Trifluoro-2,4,6-trimethylacetophenone
• mesityl trifluoromethyl ketone
• CS-0280171
• EN300-1931798
• 2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)-ethanone
• 2,2,2-Trifluoro-1-mesitylethan-1-one
• 2,2,2-tris(fluoranyl)-1-(2,4,6-trimethylphenyl)ethanone
• A820816
• 2,2,2-Trifluoro-2',4',6'-trimethylacetophenone, >=97%
• SCHEMBL7244784
• FT-0609030
• AKOS015913027
• J-018394
• 2,2,2-Trifluoro-1-mesitylethanone
• 313-56-4
• DTXSID30334380
• 2,2,2-Trifluoro-1-mesitylethanone #
• MFCD00151856
• 2,2,2-Trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one, 2-(Trifluoroacetyl)mesitylene
• DTXCID40285470
• DB-025727
• ALBB-037339
• alpha,alpha,alpha-Trifluoro-2,4,6-trimethylacetophenone

• MDL： MFCD00151856
• Inchi： 1S/C11H11F3O/c1-6-4-7(2)9(8(3)5-6)10(15)11(12,13)14/h4-5H,1-3H3
• InChI Key： VINRTVDNUHIWCB-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=CC(C)=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 216.07600
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.136 g/mL at 25 °C(lit.)
• Boiling Point: 70-80 °C20 mm Hg(lit.)
• Flash Point: 170 °F
• Refractive Index: n20/D 1.456(lit.)
• PSA: 17.07000
• LogP: 3.35680
• Solubility: Not determined

2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one (CAS No. 313-56-4): Properties, Applications, and Industry Trends

2,2,2-Trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one (CAS No. 313-56-4) is a fluorinated aromatic ketone with significant relevance in organic synthesis and specialty chemical applications. This compound, characterized by its trifluoromethyl and trimethylphenyl functional groups, exhibits unique physicochemical properties, making it valuable for researchers and industries. Its molecular structure combines electron-withdrawing and sterically hindered motifs, which are critical for designing advanced materials and intermediates.

The growing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and materials science has spotlighted 2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one as a versatile building block. Recent studies highlight its role in photoinitiators, ligand synthesis, and catalysis, aligning with trends in sustainable chemistry and green synthesis. Users frequently search for "fluoroketones applications" or "CAS 313-56-4 uses," reflecting interest in its functional diversity.

From a technical perspective, the compound's high thermal stability and low reactivity under ambient conditions make it suitable for controlled reactions. Its lipophilicity and electron-deficient carbonyl group are exploited in medicinal chemistry for prodrug design, addressing queries like "how to enhance drug bioavailability using fluoroketones." Analytical techniques such as NMR, HPLC, and mass spectrometry are typically employed for purity verification, a topic often searched in conjunction with "CAS 313-56-4 analysis methods."

In material science, 2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one contributes to developing UV-curable coatings and high-performance polymers. Industry forums frequently discuss its compatibility with free-radical polymerization systems, answering questions like "best photoinitiators for UV resins." The compound's low volatility and compatibility with organic matrices further enhance its utility in niche applications.

Environmental and regulatory considerations are also trending topics. Researchers evaluate the ecological impact of fluorinated compounds, addressing searches such as "are fluoroketones biodegradable." While 313-56-4 is not classified as hazardous under major regulatory frameworks, proper handling protocols are emphasized in SDS documentation, aligning with global ESG (Environmental, Social, Governance) standards.

Innovations in flow chemistry and continuous manufacturing have opened new avenues for scaling up 2,2,2-trifluoro-1-(2,4,6-trimethylphenyl)ethan-1-one production. Startups and academic labs explore microreactor technology to optimize yields, responding to queries like "how to synthesize fluoroketones efficiently." Patent analyses reveal its inclusion in OLED materials and electronic coatings, linking to searches for "advanced materials for flexible displays."

In summary, CAS No. 313-56-4 represents a intersection of innovation and practicality. Its multifaceted applications—from organic electronics to targeted drug delivery—underscore its importance in modern chemistry. By addressing user queries with authoritative data, this overview bridges gaps between industrial needs and scientific exploration.